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Abstract

This technical guide provides an in-depth overview of Crocin III for its use as an analytical

standard. It is intended for researchers, scientists, and professionals in drug development and

quality control. This document covers the essential physicochemical properties, detailed

analytical methodologies, stability considerations, and handling procedures for Crocin III.

Quantitative data is presented in structured tables for clarity, and key experimental protocols

are provided. Additionally, workflows and molecular processes are visualized using diagrams to

facilitate a comprehensive understanding of its application as a reference standard.

Introduction
Crocin III is a key member of the crocins, a group of water-soluble carotenoid glycosides

responsible for the characteristic color of saffron (Crocus sativus L.) and gardenia (Gardenia

jasminoides).[1][2][3] Chemically, Crocin III is a diester formed from the dicarboxylic acid

crocetin and two β-D-glucose units.[1] Its molecular formula is C₃₂H₄₄O₁₄.[1][3][4]

As a primary bioactive constituent, Crocin III is a critical marker for the quality and authenticity

of saffron and related natural products.[1] Its use as an analytical standard is essential for the

quantitative analysis in various applications, including the quality control of herbal medicines,

standardization of food colorants, and in pharmacological research to investigate its anti-

inflammatory and anti-cancer properties.[2][3][5] This guide outlines the technical details

required for its precise and accurate use in a laboratory setting.
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Physicochemical Properties
The fundamental properties of Crocin III are crucial for its proper handling, storage, and use as

an analytical standard. These properties are summarized in the table below.

Property Value References

Molecular Formula C₃₂H₄₄O₁₄ [1][3][4]

Molecular Weight 652.68 g/mol [3][4][5]

CAS Number 55750-85-1 [3][4]

Appearance Solid [3][4]

Source Stigmas of Crocus sativus L. [2][3][6]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol.
[6]

Storage Conditions
4°C, protect from light, keep

dry and sealed.
[4]

Analytical Methodologies
The quantification and identification of Crocin III require precise analytical techniques. High-

Performance Liquid Chromatography (HPLC) is the most common method for quantification,

while Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) are used for structural

confirmation.

High-Performance Liquid Chromatography (HPLC)
HPLC, particularly using a reverse-phase (C18) column, is the standard for separating and

quantifying crocins.[7][8] Detection is typically performed using a UV-Vis detector at the

maximum absorbance wavelength for crocins, which is approximately 440 nm.[9][10][11][12]
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Preparation

Analysis Data Processing

Prepare Crocin III
Standard Solution

Inject into
HPLC System

Prepare Sample
Extract

Prepare & Degas
Mobile Phase

C18 Column
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UV-Vis Detection
(@ 440 nm) Integrate Peak Area Quantify using

Calibration Curve

Crocin III
(C₃₂H₄₄O₁₄)

m/z = 653.27 [M+H]⁺

Crocetin-monoglucoside
(C₂₆H₃₄O₉)

m/z = 491.22 [M+H]⁺

- C₆H₁₀O₅ (162 Da)
(Loss of Glucose)

Crocetin (Aglycone)
(C₂₀H₂₄O₄)

m/z = 329.17 [M+H]⁺

- C₆H₁₀O₅ (162 Da)
(Loss of Glucose)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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